N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide

• IUPAC Name: N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide
• InChI: InChI=1S/C13H19N3O3/c17-13(10-3-5-18-9-10)15-11-6-14-16(7-11)8-12-2-1-4-19-12/h6-7,10,12H,1-5,8-9H2,(H,15,17)
• InChI Key: SUHYWWULRWVROF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C(C=N2)NC(=O)C3CCOC3
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide is a chemical compound that belongs to the pyrazole family. It is a synthetic molecule that has been used in scientific research to study its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide has been found to have anti-inflammatory and anti-cancer effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide in lab experiments is its specificity for COX-2 inhibition. This allows researchers to study the specific effects of COX-2 inhibition without affecting other pathways. However, one limitation is the lack of information on its pharmacokinetics and toxicity, which limits its potential as a therapeutic agent.

Future Directions

For research on N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide include studying its potential as a therapeutic agent for inflammatory diseases and cancer. Additionally, more research is needed to understand its pharmacokinetics and toxicity, which will help determine its potential as a therapeutic agent. Finally, studies on its mechanism of action may lead to the development of more potent and selective COX-2 inhibitors.

Synthesis Methods

The synthesis method of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide involves the reaction of 2-oxo-1,3-oxazolidine with 4-bromo-1H-pyrazole in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-bromomethyltetrahydrofuran to yield the final product.

Scientific Research Applications

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide has been used in scientific research to study its potential as a therapeutic agent for various diseases. It has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of inflammatory diseases and cancer.